Cas no 771571-91-6 (5-Pyrimidinemethanamine,4,6-dichloro-2-(methylthio)-)

• Product Name: 5-Pyrimidinemethanamine,4,6-dichloro-2-(methylthio)-
• CAS No: 771571-91-6
• MF: C₆H₇Cl₂N₃S
• MW: 224.110877275467
• CID: 551646
• PubChem ID: 53471792
• Update Time: 2025-04-19

5-Pyrimidinemethanamine,4,6-dichloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanamine,4,6-dichloro-2-(methylthio)-
• (4,6-DICHLORO-2-(METHYLTHIO)PYRIMIDIN-5-YL)
• (4,6-DICHLORO-2-(METHYLTHIO)PYRIMIDIN-5-YL)METHANAMINE
• (4,6-dichloro-2-methylsulfanylpyrimidin-5-yl)methanamine
• [4,6-DICHLORO-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]METHANAMINE
• 5-Pyrimidinemethanamine,4,6-dichloro-2-(methylthio)
• RARECHEM AL BW 1807
• DTXSID90703755
• MB03732
• 1-[4,6-Dichloro-2-(methylsulfanyl)pyrimidin-5-yl]methanamine
• 771571-91-6

• Inchi： 1S/C6H7Cl2N3S/c1-12-6-10-4(7)3(2-9)5(8)11-6/h2,9H2,1H3
• InChI Key： ZYBSOUNRTOITPG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)SC)Cl)CN

Computed Properties

• Exact Mass: 222.97400
• Monoisotopic Mass: 222.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 77.10000
• LogP: 2.66430